Cas no 1603197-70-1 (1-Pentene, 3-(bromomethyl)-3-methyl-)

• Product Name: 1-Pentene, 3-(bromomethyl)-3-methyl-
• CAS No: 1603197-70-1
• MF: C₇H₁₃Br
• MW: 177.082121610641
• CID: 5283001
• Update Time: 2025-05-30

1-Pentene, 3-(bromomethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentene, 3-(bromomethyl)-3-methyl-

• Inchi： 1S/C7H13Br/c1-4-7(3,5-2)6-8/h4H,1,5-6H2,2-3H3
• InChI Key： DBWCXJUXIUBQEG-UHFFFAOYSA-N
• SMILES： C=CC(CBr)(C)CC

Additional information on 1-Pentene, 3-(bromomethyl)-3-methyl-

Recent Advances in the Study of 1603197-70-1 and 1-Pentene, 3-(bromomethyl)-3-methyl- in Chemical Biology and Pharmaceutical Research

The chemical compound 1603197-70-1 and its derivative, 1-Pentene, 3-(bromomethyl)-3-methyl-, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery, medicinal chemistry, and as intermediates in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activities, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of 1-Pentene, 3-(bromomethyl)-3-methyl-, a key intermediate in the production of more complex molecules. The compound's unique structural features, including its bromomethyl group, make it a versatile building block for the introduction of various functional groups. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the purity and structure of the synthesized compound. These efforts are crucial for ensuring the reproducibility and scalability of the synthesis process, which is essential for industrial applications.

In addition to its synthetic utility, 1603197-70-1 has been investigated for its potential biological activities. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in disease pathways. For instance, recent findings indicate that 1603197-70-1 could act as a modulator of kinase activity, which is relevant in the context of cancer therapy. Further mechanistic studies are underway to elucidate the compound's mode of action and to optimize its pharmacological properties.

The therapeutic potential of these compounds is further underscored by their role in the development of novel drug candidates. Researchers have explored the incorporation of 1-Pentene, 3-(bromomethyl)-3-methyl- into larger molecular frameworks to enhance their bioactivity and selectivity. For example, derivatives of this compound have been designed to target specific protein-protein interactions, which are often challenging to modulate with small molecules. These efforts are part of a broader strategy to expand the chemical space available for drug discovery and to address unmet medical needs.

Despite the promising findings, challenges remain in the development and application of these compounds. Issues such as stability, solubility, and potential toxicity need to be addressed to facilitate their transition from the laboratory to clinical settings. Ongoing research is focused on optimizing the physicochemical properties of these molecules while maintaining their biological efficacy. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and to realize the full potential of these compounds.

In conclusion, the study of 1603197-70-1 and 1-Pentene, 3-(bromomethyl)-3-methyl- represents a vibrant area of research with significant implications for chemical biology and pharmaceutical science. The latest advancements in their synthesis, characterization, and biological evaluation highlight their potential as valuable tools in drug discovery and development. Future research should continue to explore their applications and address the remaining challenges to unlock their therapeutic benefits.